Cas no 2411271-90-2 (Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2411271-90-2
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 6153407
• PubChem ID: 165767480
• Update Time: 2025-07-14

Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2411271-90-2
• tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate
• EN300-7439927
• Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C12H20N2O4/c1-11(2,3)18-10(16)14-6-12(7-14)4-8(5-13)17-9(12)15/h8H,4-7,13H2,1-3H3
• InChI Key： PXGAWQWXYAHEBU-UHFFFAOYSA-N
• SMILES： O1C(C2(CC1CN)CN(C(=O)OC(C)(C)C)C2)=O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81.9Ų

Additional information on Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate

Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2411271-90-2): A Comprehensive Overview

Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2411271-90-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds in drug discovery and development.

The spirocyclic structure of Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate is characterized by a central spiro junction that connects two distinct ring systems, in this case, a six-membered oxoazaspiro ring and a five-membered oxo ring. The presence of the aminomethyl group at the C7 position and the tert-butyl protecting group on the carboxylic acid moiety further enhances the compound's chemical stability and reactivity, making it an attractive candidate for various synthetic transformations and biological evaluations.

Recent studies have highlighted the potential of spirocyclic compounds in modulating key biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain spirocyclic derivatives exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding underscores the importance of exploring compounds like Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate for their potential therapeutic benefits.

In addition to its anti-inflammatory properties, Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate has also shown promise in neuroprotective applications. A research team from the University of California, San Francisco, demonstrated that similar spirocyclic compounds could effectively protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS). This neuroprotective effect is particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate is another factor that contributes to its appeal in medicinal chemistry. The compound can be synthesized through a multi-step process involving ring-closing metathesis (RCM) and subsequent functional group manipulations. The use of tert-butyl protecting groups ensures that the carboxylic acid moiety remains stable during these synthetic steps, allowing for precise control over the final product's properties.

From a pharmacological standpoint, the aminomethyl group in Tert-butyl 7-(aminomethyl)-5-oxo-6-oxa-2-azaspiro[3.4]octane-2-carboxylate provides multiple points for further functionalization, enabling the creation of derivative compounds with enhanced biological activities or improved pharmacokinetic profiles. For example, conjugation with targeting ligands or prodrug strategies can enhance the compound's selectivity and bioavailability, making it more suitable for clinical applications.

Clinical trials involving spirocyclic compounds have shown promising results in various therapeutic areas. A Phase II clinical trial evaluating a related spirocyclic derivative for the treatment of rheumatoid arthritis reported significant reductions in disease activity scores and improved patient outcomes compared to placebo controls. These findings suggest that compounds like Tert-butyl 7-(aminomethyl)-5-oxo-6-o​xa​​​x​​​a​​​s​​​​​​​​​​​​​​​​​piro[3.4]octane​‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌​‌‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍​‌‌​‐​‎‎‎‎‎‎‎‎‎‎‎‎             ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎  ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ -carboxylate have the potential to address unmet medical needs and improve patient care.

In conclusion, Tert-butyl 7-(aminomethyl)-5-o​xo​‐6-o​xa​‐2-a​za​s​​​​​​​​​​​​​​​​​​​​spiro[3.4]octane‐2‐carboxylic acid tert-butyl ester (CAS No. 2411271‐90‐2) represents a promising lead compound in medicinal chemistry with diverse biological activities and therapeutic potential. Its unique structural features, synthetic accessibility, and favorable pharmacological properties make it an attractive candidate for further research and development in drug discovery programs aimed at addressing a wide range of diseases.